Cas no 1807229-73-7 (Ethyl 4-cyano-2,3-dichlorobenzoate)

• Product Name: Ethyl 4-cyano-2,3-dichlorobenzoate
• CAS No: 1807229-73-7
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4796257
• Update Time: 2023-08-17

Ethyl 4-cyano-2,3-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2,3-dichlorobenzoate

• Inchi： 1S/C10H7Cl2NO2/c1-2-15-10(14)7-4-3-6(5-13)8(11)9(7)12/h3-4H,2H2,1H3
• InChI Key： IAASRYLMNDTYHW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=CC=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1